Cas no 898754-37-5 (3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one)

• Product Name: 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one
• CAS No: 898754-37-5
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1946462
• PubChem ID: 24726382
• Update Time: 2025-07-02

3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one
• 3-(2,6-DIMETHYLPHENYL)-4'-METHOXYPROPIOPHENONE
• CTK5G3909
• AG-H-63681
• KB-177025
• AKOS016022337
• 898754-37-5
• DTXSID90644775
• MFCD03843769

• MDL： MFCD03843769
• Inchi： 1S/C18H20O2/c1-13-5-4-6-14(2)17(13)11-12-18(19)15-7-9-16(20-3)10-8-15/h4-10H,11-12H2,1-3H3
• InChI Key： ZCUQQCRMZMATNI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 423.7°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.554
• PSA: 26.30000
• LogP: 4.12750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one

Comprehensive Overview of 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one (CAS No. 898754-37-5)

3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one, with the CAS number 898754-37-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and material science. The presence of both 2,6-dimethylphenyl and 4-methoxyphenyl groups contributes to its distinct chemical properties, making it a subject of interest for researchers aiming to design novel bioactive molecules.

In recent years, the demand for 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one has increased due to its relevance in the synthesis of intermediates for therapeutic agents. Researchers are particularly interested in its role as a precursor for compounds with potential anti-inflammatory or antioxidant properties. The compound's CAS No. 898754-37-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in synthetic chemistry. Additionally, its structural similarity to other propan-1-one derivatives has led to comparisons with well-studied molecules, further driving scientific inquiry.

The synthesis of 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group modifications. These processes highlight the compound's versatility and the precision required in its production. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound, aligning with global sustainability trends. This focus on sustainable synthesis has become a hot topic in chemical forums and publications, as industries seek to reduce environmental impact.

From an analytical perspective, 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, which is critical for its intended applications. The compound's CAS No. 898754-37-5 serves as a key identifier in regulatory and safety documentation, ensuring compliance with international standards. As the chemical industry evolves, the need for accurate and detailed compound profiles like this one becomes increasingly important.

Beyond its chemical significance, 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one has also piqued the interest of computational chemists. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being conducted to predict its interactions with biological targets. This computational approach aligns with the broader trend of integrating AI-driven drug discovery into research workflows, a topic frequently discussed in scientific conferences and journals. The compound's potential as a pharmacophore further underscores its value in modern medicinal chemistry.

In conclusion, 3-(2,6-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one (CAS No. 898754-37-5) represents a fascinating area of study at the intersection of organic chemistry and pharmaceutical science. Its unique structure, coupled with its potential applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties and derivatives, this compound is likely to remain a focal point in discussions about drug development, sustainable chemistry, and computational modeling.